Cas no 78833-05-3 (Deacetamide Acetonitrile-pentisomide)

• Product name: Deacetamide Acetonitrile-pentisomide
• CAS No: 78833-05-3
• MF: C₁₉H₃₁N₃
• MW: 301.469544649124
• CID: 580988
• PubChem ID: 12923155

Deacetamide Acetonitrile-pentisomide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetonitrile,a-[2-[bis(1-methylethyl)amino]ethyl]-a-(2-methylpropyl)-
• 2-[2-[di(propan-2-yl)amino]ethyl]-4-methyl-2-pyridin-2-ylpentanenitrile
• alpha-[2-[bis(isopropyl)amino]ethyl]-alpha-isobutylpyridine-2-acetonitrile
• EINECS 278-991-6
• 78833-05-3
• NS00061352
• SCHEMBL11238412
• DTXSID301000070
• ALPHA-[2-[BIS-(ISOPROPYL)AMINO]ETHYL]-ALPHA-ISOBUTYLPYRIDINE-2-ACETONITRILE
• alpha-(2-(Bis(isopropyl)amino)ethyl)-alpha-isobutylpyridine-2-acetonitrile
• Deacetamide Acetonitrile-pentisomide
• 2-{2-[Di(propan-2-yl)amino]ethyl}-4-methyl-2-(pyridin-2-yl)pentanenitrile

• Inchi： InChI=1S/C19H31N3/c1-15(2)13-19(14-20,18-9-7-8-11-21-18)10-12-22(16(3)4)17(5)6/h7-9,11,15-17H,10,12-13H2,1-6H3
• InChI Key： PKPIMMSNMGWNHK-UHFFFAOYSA-N
• SMILES： CC(C)CC(CCN(C(C)C)C(C)C)(C#N)c1ccccn1

Computed Properties

• Exact Mass: 301.25200
• Monoisotopic Mass: 162.07145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 96.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 41.1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 407.6±40.0 °C at 760 mmHg
• Flash Point: 200.3±27.3 °C
• Refractive Index: 1.497
• PSA: 39.92000
• LogP: 4.39798
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Deacetamide Acetonitrile-pentisomide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines